Cas no 115687-15-5 (Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-(8-nitro-5-quinolinyl)-)

• Product Name: Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-(8-nitro-5-quinolinyl)-
• CAS No: 115687-15-5
• MF: C₁₉H₁₇ClN₄O₄S
• MW: 432.880681753159
• CID: 3643246
• PubChem ID: 2894801
• Update Time: 2025-04-22

Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-(8-nitro-5-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-(8-nitro-5-quinolinyl)-
• 5-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-8-nitroquinoline
• Quinoline, 5-[4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl]-8-nitro-
• SR-01000532073-1
• Oprea1_081058
• 5-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-8-nitroquinoline
• AKOS000442219
• AG-690/15428918
• CCG-329420
• SR-01000532073
• SCHEMBL24700986
• STK076234
• 115687-15-5

• Inchi： 1S/C19H17ClN4O4S/c20-14-3-5-15(6-4-14)29(27,28)23-12-10-22(11-13-23)17-7-8-18(24(25)26)19-16(17)2-1-9-21-19/h1-9H,10-13H2
• InChI Key： OLLGRNNLAMSFRJ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(N3CCN(S(C4=CC=C(Cl)C=C4)(=O)=O)CC3)C=CC=2[N+]([O-])=O)C=CC=1

Computed Properties

• Exact Mass: 432.0659039Da
• Monoisotopic Mass: 432.0659039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų